Cas no 539823-80-8 (Pneumocandin A0)

• Product Name: Pneumocandin A0
• CAS No: 539823-80-8
• MF: C₅₁H₈₂N₈O₁₇
• MW: 1079.24019479752
• CID: 68394
• Update Time: 2024-01-24

Pneumocandin A0 Chemical and Physical Properties

Names and Identifiers

• Pneumocandin A0
• 1-[(4R,5R)-4,5-Dihydroxy-N2-[4-[5-[4-(pentyloxy)phenyl]-3-isoxazolyl]benzoyl]-L-ornithine]-4-[(4S)-4-(3,4-dihydroxyphenyl)-4-hydroxy-L-threonine]-pneumocandin A0
• O-Desulfo Micafungin
• Pneumocandin AO
• Micafungin Impurity 12
• Pneumocandin A0, 1-[(4R,5R)-4,5-dihydroxy-N2-[4-[5-[4-(pentyloxy)phenyl]-3-isoxazolyl]benzoyl]-L-ornithine]-4-[(4S)-4-(3,4-dihydroxyphenyl)-4-hydroxy-L-threonine]-
• Micafungin Impurity D （Pneumocandin AO）
• O-Desulfo Micafungin Discontinued

• Inchi： 1S/C51H82N8O17/c1-6-25(2)19-26(3)13-11-9-7-8-10-12-14-37(66)53-32-21-35(64)47(72)57-49(74)41-42(67)27(4)23-59(41)51(76)39(34(63)22-36(52)65)55-48(73)40(44(69)43(68)29-15-17-30(61)18-16-29)56-46(71)33-20-31(62)24-58(33)50(75)38(28(5)60)54-45(32)70/h15-18,25-28,31-35,38-44,47,60-64,67-69,72H,6-14,19-24H2,1-5H3,(H2,52,65)(H,53,66)(H,54,70)(H,55,73)(H,56,71)(H,57,74)/t25?,26?,27?,28?,31?,32-,33+,34?,35?,38+,39+,40+,41+,42?,43?,44?,47?/m1/s1
• InChI Key： DFQUSLQYURJBIT-VDWVOOJSSA-N
• SMILES： N12CC(C)C(O)[C@H]1C(=O)NC(O)C(O)C[C@@H](NC(=O)CCCCCCCCC(C)CC(C)CC)C(=O)N[C@H](C(=O)N1CC(O)C[C@H]1C(=O)N[C@@H](C(O)C(O)C1=CC=C(O)C=C1)C(=O)N[C@@H](C(O)CC(=O)N)C2=O)C(O)C

Computed Properties

• Exact Mass: 1078.58000

Experimental Properties

• Density: 1.56
• Boiling Point: 1600.0±65.0 °C(Predicted)
• PSA: 411.28000
• LogP: -0.81310
• pka: 9.53±0.10(Predicted)